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Compound of Interest

Compound Name: I-Bet151

Cat. No.: B607756

For Immediate Reference: I-Betl151 is classified as toxic if swallowed and may cause long-
lasting harmful effects to aquatic life. Proper disposal is crucial to ensure personnel safety and
environmental protection. All disposal procedures must comply with local, state, and federal
regulations. Consult your institution's Environmental Health and Safety (EHS) office for specific
guidance.

This document provides essential safety and logistical information for the proper disposal of I-
Bet151 (also known as GSK1210151A), a selective BET bromodomain inhibitor used in cancer
research. Adherence to these procedures is vital for maintaining a safe laboratory environment
and preventing environmental contamination.

Chemical and Physical Properties of I-Betl51

A summary of the key quantitative data for I-Bet151 is provided in the table below for easy
reference.
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Property Value
Chemical Formula C23H21Ns03
Molecular Weight 415.5 g/mol
CAS Number 1300031-49-5
Appearance Solid powder

- DMSO: 5 mg/mL - DMF: 10 mg/mL - Ethanol: 1

Solubilit
Y mg/mL - DMF:PBS (pH 7.2) (1:1): 0.5 mg/mL

Powder: -20°C for up to 3 years. In solvent:

Storage
-80°C for up to 2 years.

Step-by-Step Disposal Procedures for I-Betl51

Given that I-Bet151 is toxic if swallowed and poses a long-term hazard to aquatic life, it must
be disposed of as hazardous chemical waste.[1] Do not dispose of I-Bet151 down the drain or
in regular trash. The following step-by-step procedures should be followed:

1. Waste ldentification and Segregation:

o Treat all I-Betl51 waste as hazardous. This includes pure (unused) compound, leftover
solutions, contaminated labware (e.g., pipette tips, tubes, flasks), and personal protective

equipment (PPE).

o Segregate I-Bet151 waste from other waste streams at the point of generation. It should be
collected in a dedicated, properly labeled hazardous waste container.

2. Waste Collection and Containerization:

o Use a designated, leak-proof, and chemically compatible container for collecting I-Bet151
waste. The container must have a secure screw-top cap.

o The container must be clearly labeled with the words "Hazardous Waste," the full chemical
name "I-Bet151 (GSK1210151A)," and the approximate concentration and quantity of the
waste.
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Do not mix I-Betl51 waste with incompatible chemicals.

. Contaminated Labware and Materials:

Solid Waste: All disposable labware, such as pipette tips, microfuge tubes, and gloves, that
have come into contact with I-Bet151 should be collected in the designated solid hazardous
waste container.

Liquid Waste: Unused or leftover solutions of I-Bet151 should be collected in a designated
liquid hazardous waste container.

Sharps: Needles, syringes, or other sharps contaminated with I-Bet151 must be disposed of
in a designated, puncture-resistant sharps container that is also labeled as hazardous waste.

. Storage of Hazardous Waste:

Store the hazardous waste container in a designated satellite accumulation area (SAA)
within the laboratory.

The SAA should be located at or near the point of waste generation and under the control of
the laboratory personnel.

Keep the waste container closed at all times, except when adding waste.

. Scheduling Waste Pickup:

Once the waste container is full or has been in storage for the maximum allowable time per
your institution's policy, contact your institution's EHS office to schedule a pickup.

Do not attempt to transport the hazardous waste outside of the laboratory. Trained EHS
personnel will handle the transportation and final disposal.

. Spill and Decontamination Procedures:

In the event of a spill, immediately alert others in the area.

Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.
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o Contain the spill using an appropriate absorbent material.

» Clean the spill area with a suitable decontaminating agent. All materials used for spill
cleanup must be disposed of as hazardous waste.

o Report the spill to your laboratory supervisor and EHS office.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of I-
Betl51 waste.
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I-Bet151 Disposal Workflow
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Caption: Logical workflow for the proper segregation and disposal of I-Bet151 waste.
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Disclaimer: The information provided in this document is intended as a general guide.
Researchers, scientists, and drug development professionals are responsible for following all
applicable institutional, local, state, and federal regulations for hazardous waste disposal.
Always consult your institution's Environmental Health and Safety (EHS) office for specific
procedures and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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